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Introduction
This document provides a detailed technical overview of the molecular weight of Methyl 3-(1-
aminoethyl)benzoate hydrochloride, a compound of interest in pharmaceutical synthesis and

medicinal chemistry.[1][2] As a critical parameter, the molecular weight influences stoichiometry

in chemical reactions, informs analytical characterization, and is fundamental to drug

formulation and development. This guide outlines the foundational data and calculation

methodology for this specific compound.

Compound Identification
Chemical Name: Methyl 3-(1-aminoethyl)benzoate hydrochloride[1][2]

Molecular Formula: C₁₀H₁₄ClNO₂[1][2][3]

Structure: The molecule consists of a benzoate methyl ester substituted at the meta-position

with a 1-aminoethyl group, which is protonated to form a hydrochloride salt.

Experimental Protocols: Molecular Weight
Calculation
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The protocol for determining the molecular weight of Methyl 3-(1-aminoethyl)benzoate
hydrochloride is a computational method based on its molecular formula.

Methodology:

Elemental Identification: The molecular formula (C₁₀H₁₄ClNO₂) is first broken down to identify

the constituent elements and the number of atoms for each: Carbon (C), Hydrogen (H),

Chlorine (Cl), Nitrogen (N), and Oxygen (O).

Atomic Weight Aggregation: The standard atomic weight of each element is obtained from

the IUPAC Periodic Table of the Elements.

Summation: The number of atoms of each element is multiplied by its respective atomic

weight. These values are then summed to yield the total molecular weight of the compound.

The unit for molecular weight is grams per mole ( g/mol ).

Data Presentation
The quantitative data used for the molecular weight calculation is summarized in the table

below for clarity and ease of reference.

Element Symbol
Number of
Atoms

Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 10 12.011 120.110

Hydrogen H 14 1.008 14.112

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 215.68
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Based on this calculation, the molecular weight of Methyl 3-(1-aminoethyl)benzoate
hydrochloride is 215.68 g/mol .[1][2]

Visualization of Molecular Weight Derivation
The following diagram illustrates the logical workflow for calculating the molecular weight from

the compound's molecular formula.

Methyl 3-(1-aminoethyl)benzoate hydrochloride
(C₁₀H₁₄ClNO₂)

Carbon (C)
10 atoms

Hydrogen (H)
14 atoms

Chlorine (Cl)
1 atom

Nitrogen (N)
1 atom

Oxygen (O)
2 atoms

10 * 12.011 g/mol 14 * 1.008 g/mol 1 * 35.453 g/mol 1 * 14.007 g/mol 2 * 15.999 g/mol

Σ (Contributions)

Molecular Weight:
215.68 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Conclusion
The molecular weight of Methyl 3-(1-aminoethyl)benzoate hydrochloride has been

computationally determined to be 215.68 g/mol . This value is derived from its molecular

formula, C₁₀H₁₄ClNO₂, and the standard atomic weights of its constituent elements. This
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information is foundational for any quantitative work involving this compound in a research or

drug development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

